Cas no 137162-04-0 (Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester)

Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester structure
137162-04-0 structure
Product name:Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester
CAS No:137162-04-0
MF:C24H22O12
MW:502.424288272858
CID:2065436

Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester
    • Inchi: InChI=1S/C24H22O12/c1-10(25)33-22-20(30)19(29)21(23(31)32-2)36-24(22)34-13-7-14(27)18-15(28)9-16(35-17(18)8-13)11-3-5-12(26)6-4-11/h3-9,19-22,24,26-27,29-30H,1-2H3
    • InChI Key: UIAVWDXUPQFAJB-UHFFFAOYSA-N
    • SMILES: COC(=O)C1OC(Oc2cc(O)c3c(c2)oc(cc3=O)-c2ccc(O)cc2)C(OC(C)=O)C(O)C1O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 36
  • XLogP3: 0.621

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